molecular formula C4H9O4P B8776966 Dimethyl acetylphosphonate CAS No. 17674-28-1

Dimethyl acetylphosphonate

Cat. No.: B8776966
CAS No.: 17674-28-1
M. Wt: 152.09 g/mol
InChI Key: RJTQMWKXFLVXPU-UHFFFAOYSA-N
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Description

Dimethyl acetylphosphonate is a useful research compound. Its molecular formula is C4H9O4P and its molecular weight is 152.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

17674-28-1

Molecular Formula

C4H9O4P

Molecular Weight

152.09 g/mol

IUPAC Name

1-dimethoxyphosphorylethanone

InChI

InChI=1S/C4H9O4P/c1-4(5)9(6,7-2)8-3/h1-3H3

InChI Key

RJTQMWKXFLVXPU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)P(=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Acetyl chloride (7.85 ml, 110 mmol) was cooled to 0° C. and stirred. Trimethylphosphite (11.8 ml, 100 mmol) was added drop-wise over one hour while the cooling was maintained. The mixture was then heated to 80° C. for 5 minute to remove un-reacted acetyl chloride (the flow of argon accelerates the process). The crude product was used in the next step without additional purification (theoretical yield is 15.2 g).
Quantity
7.85 mL
Type
reactant
Reaction Step One
Quantity
11.8 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Trimethyl phosphite (57.1 g, 0.46 mol) is added dropwise to an ice cold solution of acetyl chloride (36.2, 0.26 nol) at a rate that the internal temperature did not rise above 5° C. The ice bath is removed and the solution warmed to room temperature and then heated to 100° C. for 1 hour. The solution is then vacuum distilled through a 12-inch Vigeraux column to give 30.87 g, 44% of a clear liquid with bp 57°-60° C. at 0.5 mm. H and C nmr are consistent with the assigned structure. This procedure is adapted from the published method of McConnell, R. L., Coover, H. W.,Jr. J. Am. Chem. Soc., 1956, 78, 4450-4452. ##STR20##
Quantity
57.1 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
44%

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